(3,5-Dimethyl-4-hydroxy-phenyl)-acetic acid methyl ester

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: methyl 2-(4-hydroxy-3,5-dimethylphenyl)acetate
• InChI: InChI=1S/C11H14O3/c1-7-4-9(6-10(12)14-3)5-8(2)11(7)13/h4-5,13H,6H2,1-3H3
• InChI Key: UCJBJPOAPYTDOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)C)CC(=O)OC

Description

(3,5-Dimethyl-4-hydroxy-phenyl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of (3,5-dimethyl-4-hydroxy-phenyl)-acetic acid (5a) (12.4 g, 0.069 mmol) in methanol (300 mL) was treated with concentrated sulfuric acid (6.25 mL). The resulting solution was heated to 70° C. overnight. At this time, the reaction was cooled to room temperature. The reaction was concentrated under vacuum. The residue was diluted with ethyl acetate (700 mL) and was washed with water (2×250 mL). The organics were dried over magnesium sulfate, filtered and concentrated under vacuum to give an orange solid. The solid was slurried in 10% ethyl acetate/petroleum ether and was stirred for 1 h. The solid was collected by filtration, washed with 10% ethyl acetate/petroleum ether, and dried under vacuum overnight. The residue was purified by column chromatography using silica gel eluted with 10-15% ethyl acetate in petroleum ether to afford (3,5-dimethyl-4-hydroxy-phenyl)-acetic acid methyl ester (6a) (1.93 g, 86%) as an off-white solid; EI(+)-HRMS m/z calcd for C11H14O3 (M+) 194.0943, found 191.0942. Molecular Weight=194.2324; Exact Mass=194.0943